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Key Experimental
Findings

Low Open-Circuit
Voltage (Voc) &
Fill Factor (FF) [1]

High interface & bulk
recombination;
inefficient charge
extraction. [1]

Device Efficiency
Roll-off &
Instability

lon migration in the
perovskite layer,
causing hysteresis
and degradation. [2]

Poor Charge Low hole mobility and
Injection &

Transport

conductivity of the
HTL, leading to
charge accumulation.

[3]

Inferior Thermal & Low glass transition

Morphological temperature (Tg)

Optimize the HTL
thickness. Increase Spiro-
NPB layer thickness to
reduce trap-assisted
recombination. [1]

Use NPB as a perovskite
additive. Passivate the
perovskite film to suppress
ion migration via cation-Tt
interaction. [2]

Engineer HTL additives.
Use alternative TFSI salts
(e.g., Mg-TFSI2, Ca-TFSI2)
in Spiro-OMeTAD to boost
hole mobility. [3]

Select spiro-based HTMs
with higher Tg. Replace

A thicker Spiro-NPB layer
yielded higher
recombination resistance
and improved Voc. [1]

NPB-modified perovskite
achieved a hysteresis-
free efficiency of 19.22%
with enhanced stability.

(2]

Alternative additives
improved hole mobility,
reduced mobile-ion
accumulation at the
interface, and boosted
photostability. [3]

STNPB-based devices
showed a 57% longer
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Problem Possible Root . Key Experimental
Recommended Solution T
Phenomenon Cause Findings
Stability leading to layer NPB (Tg = 95°C) with half-lifetime. HTM 1B
crystallization. [4] [5] STNPB or HTM 1B (Tg = offered a high Tg of
180°C). [4] [5] 180°C and better

efficiency. [4] [5]

Experimental Protocols for Validation

Protocol 1: Optimizing Hole Transport Layer Thickness

e Objective: To determine the optimal Spiro-NPB thickness that minimizes recombination.

* Methodology: Fabricate perovskite solar cells with an n-i-p structure (e.g.,
FTO/TiO2/Perovskite/Spiro-NPB/Au). Keep all parameters constant while varying the Spiro-NPB
thickness.

¢ Characterization: Use Electrochemical Impedance Spectroscopy (EIS) to extract recombination
resistance (Rrec) at open-circuit conditions. A higher Rrec indicates suppressed recombination.
Correlate this with improvements in Voc and FF in the J-V measurements [1].

Protocol 2: Passivating Perovskite with NPB Additive

¢ Objective: To inhibit ion migration and improve perovskite film quality.
¢ Methodology:
o Dissolve a small, optimized quantity of NPB (e.g., 0.5-1.5 mg) in the precursor solution of
MAPDI3 perovskite [2].
o Deposit the NPB-MAPDI3 mixed solution onto the substrate using your standard film-forming
process (e.g., spin-coating).
¢ Characterization: The enhancement is attributed to cation-1t interaction between NPB and MA+,
which suppresses ion migration. This leads to reduced hysteresis, improved crystalline quality, and
enhanced device stability [2].

Frequently Asked Questions (FAQSs)
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Q1: Why does a thicker Spiro-NPB layer sometimes improve
device voltage and efficiency?

A1: A thicker HTL reduces the probability of charge carriers recombining at the interface or within the bulk.
Studies using impedance spectroscopy have shown that a thicker Spiro-NPB layer results in a higher
recombination resistance (Rrec), which directly correlates with a higher open-circuit voltage (Voc) and

overall device performance [1].

Q2: Can NPB be used directly within the perovskite layer, not just
as an HTL?

A2: Yes. Research shows that incorporating NPB molecules directly into the MAPbI3 perovskite precursor
solution can significantly improve device performance. The aromatic rings in NPB form cation-nt
interactions with the methylammonium (MA+) cations in the perovskite. This interaction suppresses the
migration of MA+ ions, a major cause of hysteresis and degradation, leading to more stable and efficient

devices [2].

Q3: My Spiro-NPB based device is inefficient. Are there better
alternative materials?

A3: Yes, several spiro-annulated derivatives have been developed to outperform NPB. For instance:

e STNPB: A spiro-annulated version of NPB that offers higher hole mobility, a higher glass transition
temperature (Tg), and dramatically better thermal stability. Devices using STNPB showed a 57%
longer half-lifetime compared to NPB-based devices [4].

e HTM 1B: A novel spirobifluorene-based HTM with a very high Tg of 180°C and a higher
decomposition temperature. In OLEDSs, it demonstrated superior current and power efficiencies
compared to NPB and Spiro-NPB [5].

Workflow: Interface Recombination Analysis
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The following diagram illustrates the logical relationship between problems, their root causes, and the

corresponding characterization techniques used to diagnose interface recombination issues.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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